Cas no 1864405-15-1 ((Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine)

• Product Name: (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine
• CAS No: 1864405-15-1
• MF: C₁₀H₂₀FN
• MW: 173.270906448364
• CID: 5055918
• Update Time: 2025-08-04

(Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)[(1-fluorocyclopentyl)methyl]amine
• N-((1-Fluorocyclopentyl)methyl)butan-2-amine
• N-[(1-fluorocyclopentyl)methyl]butan-2-amine
• (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine

• Inchi： 1S/C10H20FN/c1-3-9(2)12-8-10(11)6-4-5-7-10/h9,12H,3-8H2,1-2H3
• InChI Key： HIHNPXGLGLCVJH-UHFFFAOYSA-N
• SMILES： FC1(CNC(C)CC)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Additional information on (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine

Introduction to (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine (CAS No. 1864405-15-1) stands out as a compound of significant interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, synthesis methods, and recent research findings that highlight its importance in the chemical and pharmaceutical industries.

The molecular structure of (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine consists of a butan-2-yl group attached to a nitrogen atom, which is further linked to a 1-fluorocyclopentylmethyl group. This specific arrangement of functional groups imparts distinct chemical reactivity and binding properties, making it a valuable candidate for various synthetic applications. The presence of the fluorine atom in the cyclopentyl ring enhances the compound's lipophilicity and metabolic stability, attributes that are highly sought after in drug development.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles. Studies have shown that fluorine atoms can significantly influence the bioavailability, metabolic pathways, and overall efficacy of pharmaceutical agents. The incorporation of fluorine into molecular structures often leads to increased binding affinity and resistance to enzymatic degradation. This has spurred extensive research into fluorinated amines, including (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine, as potential lead compounds for novel therapeutic agents.

The synthesis of (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. One common synthetic route includes the nucleophilic substitution of a halogenated cyclopentane derivative with butan-2-yllithium or butan-2-yl Grignard reagent, followed by amine coupling reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These synthetic methodologies are critical for ensuring the compound's integrity and suitability for further applications.

Recent research has explored the pharmacological potential of (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine in various therapeutic areas. Its structural features suggest potential activity as an agonist or antagonist for neurotransmitter receptors, particularly those involved in central nervous system regulation. Preclinical studies have indicated that this compound may exhibit anxiolytic and antidepressant effects, making it a promising candidate for treating mental health disorders. Additionally, its ability to cross the blood-brain barrier enhances its therapeutic relevance.

Beyond its pharmaceutical applications, (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine has shown promise in materials science. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of advanced polymers and coatings. These materials often require high thermal stability and chemical resistance, attributes that can be imparted by incorporating fluorinated amines into their formulations. The compound's versatility underscores its importance not only in drug development but also in industrial applications.

The growing body of research on (Butan-2-yl)[(1-fluorocyclopentyl)methyl]amine highlights its significance as a versatile chemical entity. Ongoing studies aim to further elucidate its mechanisms of action and explore new synthetic pathways that could improve its production efficiency. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible applications that benefit society. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the future of chemical research.